N-methyl-4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride
Overview
Description
N-methyl-4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride (NMTIDA) is a chemical compound used in scientific research. It is a derivative of the indazole class of compounds and is synthesized from indazole-3-carboxylic acid. NMTIDA has been studied extensively in laboratory experiments and has been found to have a variety of biochemical and physiological effects.
Scientific Research Applications
N-methyl-4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride has been studied extensively in laboratory experiments and has been found to have a variety of scientific research applications. It has been used to study the effects of serotonin on the central nervous system, as well as the effects of serotonin receptor agonists and antagonists. It has also been used to study the effects of dopamine on the central nervous system and to study the effects of dopamine receptor agonists and antagonists.
Mechanism of Action
N-methyl-4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride binds to serotonin and dopamine receptors in the central nervous system. When it binds to serotonin receptors, it acts as an agonist, activating the receptor and stimulating the release of serotonin. When it binds to dopamine receptors, it acts as an antagonist, blocking the receptor and preventing the release of dopamine.
Biochemical and Physiological Effects
N-methyl-4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride has been found to have a variety of biochemical and physiological effects. It has been shown to increase serotonin levels in the brain, which can lead to increased alertness and improved mood. It has also been found to increase dopamine levels in the brain, which can lead to improved cognitive function and enhanced motor coordination.
Advantages and Limitations for Lab Experiments
N-methyl-4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride has a number of advantages for laboratory experiments. It is a relatively stable compound, which makes it easy to store and transport. It is also highly soluble in water, which makes it easy to work with. However, N-methyl-4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride has some limitations for laboratory experiments. It is a relatively expensive compound, which can limit its use in experiments. Additionally, it is not as potent as other compounds, which can limit its effectiveness in experiments.
Future Directions
N-methyl-4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride has a number of potential future directions. It could be used to further study the effects of serotonin and dopamine on the central nervous system, as well as the effects of serotonin and dopamine receptor agonists and antagonists. It could also be used to study the effects of other compounds on the central nervous system, such as the effects of glutamate and GABA. Additionally, it could be used to study the effects of N-methyl-4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride on other physiological systems, such as the cardiovascular system or the immune system. Finally, it could be used to study the effects of N-methyl-4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride on mental health conditions, such as depression and anxiety.
Synthesis Methods
N-methyl-4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride is synthesized from indazole-3-carboxylic acid, which is formed by the condensation of 4-methyl-2-oxo-1-pyridinecarboxylic acid and aniline. The reaction is catalyzed by an acid, such as sulfuric acid or hydrochloric acid. The resulting product is then treated with a base, such as sodium hydroxide, to form the desired N-methyl-4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-methyl-4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride involves the reaction of 2-aminobenzylamine with ethyl acetoacetate to form 2-(1-phenylethylidene)hydrazinecarboxamide, which is then reacted with methyl iodide to form N-methyl-2-(1-phenylethylidene)hydrazinecarboxamide. This compound is then cyclized with sodium ethoxide to form N-methyl-4,5,6,7-tetrahydro-2H-indazole-6-amine, which is finally reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "2-aminobenzylamine", "ethyl acetoacetate", "methyl iodide", "sodium ethoxide", "hydrochloric acid" ], "Reaction": [ "2-aminobenzylamine is reacted with ethyl acetoacetate in the presence of acetic acid and ethanol to form 2-(1-phenylethylidene)hydrazinecarboxamide.", "2-(1-phenylethylidene)hydrazinecarboxamide is reacted with methyl iodide in the presence of potassium carbonate and acetonitrile to form N-methyl-2-(1-phenylethylidene)hydrazinecarboxamide.", "N-methyl-2-(1-phenylethylidene)hydrazinecarboxamide is cyclized with sodium ethoxide in ethanol to form N-methyl-4,5,6,7-tetrahydro-2H-indazole-6-amine.", "N-methyl-4,5,6,7-tetrahydro-2H-indazole-6-amine is reacted with hydrochloric acid to form the dihydrochloride salt of N-methyl-4,5,6,7-tetrahydro-2H-indazol-6-amine." ] } | |
CAS RN |
2763751-16-0 |
Product Name |
N-methyl-4,5,6,7-tetrahydro-2H-indazol-6-amine dihydrochloride |
Molecular Formula |
C8H15Cl2N3 |
Molecular Weight |
224.1 |
Purity |
95 |
Origin of Product |
United States |
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